4-[4-[(5-chloro-2-hydroxyphenyl)-oxomethyl]-1-pyrazolyl]-N-(4-methoxyphenyl)-3-nitrobenzenesulfonamide

• Molecular Formula: C23H17ClN4O7S
• Molecular Weight: 528.9 g/mol
• IUPAC Name: 4-[4-(5-chloro-2-hydroxybenzoyl)pyrazol-1-yl]-N-(4-methoxyphenyl)-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C23H17ClN4O7S/c1-35-17-5-3-16(4-6-17)26-36(33,34)18-7-8-20(21(11-18)28(31)32)27-13-14(12-25-27)23(30)19-10-15(24)2-9-22(19)29/h2-13,26,29H,1H3
• InChI Key: MDVQAMMRMRWHPC-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)NS(=O)(=O)C2=CC(=C(C=C2)N3C=C(C=N3)C(=O)C4=C(C=CC(=C4)Cl)O)[N+](=O)[O-]

Description

4-[4-[(5-chloro-2-hydroxyphenyl)-oxomethyl]-1-pyrazolyl]-N-(4-methoxyphenyl)-3-nitrobenzenesulfonamide is a benzoylpyrazole.

Scientific Research Applications

Enzyme Inhibition and Medicinal Applications

One of the primary applications of 4-[4-[(5-chloro-2-hydroxyphenyl)-oxomethyl]-1-pyrazolyl]-N-(4-methoxyphenyl)-3-nitrobenzenesulfonamide is in the field of enzyme inhibition. Research shows that compounds similar in structure exhibit strong inhibition of human carbonic anhydrases, which are relevant for therapeutic purposes. For example, a novel class of [1,4]oxazepine-based primary sulfonamides has shown potential in this area (Sapegin et al., 2018).

Anticancer Activity

There is significant research into the anticancer properties of related compounds. For instance, the synthesis and molecular docking study of a pyrazoline derivative have indicated potential as an anti-breast cancer agent (Putri et al., 2021). This study demonstrates the possible application of similar compounds in cancer treatment, specifically breast cancer.

Antihypertensive and Diuretic Properties

Research into quinazoline derivatives, which are structurally related, has revealed that certain compounds show potent diuretic and antihypertensive activity (Rahman et al., 2014). These findings open avenues for the use of similar compounds in managing hypertension and as diuretics.

Carbonic Anhydrase Inhibition for Anticancer Applications

Another research angle explores the cytotoxic and carbonic anhydrase (CA) inhibitory effects of related compounds, with certain sulfonamides displaying potential as novel anticancer agents (Gul et al., 2016). This again highlights the relevance of these compounds in therapeutic applications, particularly in oncology.

Antioxidant and Cytoprotective Properties

Compounds structurally similar to the subject compound have been studied for their antioxidant properties. For example, diarylheptanoids isolated from Zingiber officinale exhibited strong superoxide anion radical scavenging activities (Tao et al., 2008). This indicates potential applications in areas requiring antioxidant properties.